molecular formula C11H12Br2O2 B8311536 4-Bromo-2-bromomethyl-benzoic acid isopropyl ester

4-Bromo-2-bromomethyl-benzoic acid isopropyl ester

Cat. No.: B8311536
M. Wt: 336.02 g/mol
InChI Key: MDQWOLUJLKLORI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Bromo-2-bromomethyl-benzoic acid isopropyl ester is a useful research compound. Its molecular formula is C11H12Br2O2 and its molecular weight is 336.02 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12Br2O2

Molecular Weight

336.02 g/mol

IUPAC Name

propan-2-yl 4-bromo-2-(bromomethyl)benzoate

InChI

InChI=1S/C11H12Br2O2/c1-7(2)15-11(14)10-4-3-9(13)5-8(10)6-12/h3-5,7H,6H2,1-2H3

InChI Key

MDQWOLUJLKLORI-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC(=O)C1=C(C=C(C=C1)Br)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-bromo-2-methyl-benzoic acid isopropyl ester (Intermediate 117, 6.12 g, 23.8 mmol) in carbon tetrachloride (120 mL) was treated with N-bromosuccinimide (4.6 g, 26.18 mmol) and 2,2′-azobisisobutyronitrile (0.6 g) and the resulting reaction mixture was refluxed overnight. It was cooled to ambient temperature, the solids were filtered off and washed with 1:1 hexane:diethyl ether, and the filtrate and washings were evaporated in vacuo to afford an oil (5.1 g, 64%) that was used as such for the next step.
Quantity
6.12 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
4.6 g
Type
reactant
Reaction Step One
Quantity
0.6 g
Type
reactant
Reaction Step One
Quantity
120 mL
Type
solvent
Reaction Step One
Name
Yield
64%

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